Cas no 951888-02-1 (Ethyl 2-chloro-6-methylbenzoylformate)

• Product Name: Ethyl 2-chloro-6-methylbenzoylformate
• CAS No: 951888-02-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD09801396
• CID: 4722264
• Update Time: 2025-10-24

Ethyl 2-chloro-6-methylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-CHLORO-6-METHYLBENZOYLFORMATE
• ethyl 2-(2-chloro-6-methylphenyl)-2-oxoacetate
• ethyl 2-chloro-6-methylbenzoylformate, AldrichCPR
• Ethyl 2-chloro-6-methylbenzoylformate

• MDL： MFCD09801396
• Inchi： 1S/C11H11ClO3/c1-3-15-11(14)10(13)9-7(2)5-4-6-8(9)12/h4-6H,3H2,1-2H3
• InChI Key： AGNYYSZSPCIOPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 334.5±35.0 °C at 760 mmHg
• Flash Point: 208.2±28.7 °C

Ethyl 2-chloro-6-methylbenzoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl 2-chloro-6-methylbenzoylformate

Ethyl 2-chloro-6-methylbenzoylformate (CAS No. 951888-02-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-methylbenzoylformate (CAS No. 951888-02-1) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring both chloro and methyl substituents on a benzoylformate backbone, makes it particularly valuable for constructing complex molecular frameworks essential for drug design.

The significance of Ethyl 2-chloro-6-methylbenzoylformate lies in its ability to undergo a variety of chemical transformations that are pivotal for the synthesis of bioactive molecules. The presence of the chloro group at the second position and the methyl group at the sixth position on the benzene ring enhances its reactivity, allowing for selective functionalization at multiple sites. This property is particularly advantageous in multi-step synthetic routes where precise control over reaction outcomes is required.

In recent years, there has been a surge in research focusing on the development of novel pharmaceuticals with improved efficacy and reduced side effects. Ethyl 2-chloro-6-methylbenzoylformate has emerged as a key building block in this endeavor. Its application in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and other therapeutic agents has been extensively studied. The compound's role in constructing heterocyclic scaffolds, which are common motifs in many drugs, underscores its importance in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-chloro-6-methylbenzoylformate is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds between two different organic fragments, enabling the construction of complex molecules from simpler precursors. The compound's compatibility with various coupling protocols, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an indispensable tool for synthetic chemists.

The pharmaceutical industry has also leveraged Ethyl 2-chloro-6-methylbenzoylformate in the development of targeted therapies. Its structural features make it suitable for designing molecules that interact specifically with biological targets, such as enzymes and receptors. This specificity is crucial for achieving therapeutic efficacy while minimizing off-target effects. Recent studies have highlighted its role in synthesizing inhibitors targeting key enzymes involved in cancer metabolism, showcasing its potential in oncology research.

Moreover, Ethyl 2-chloro-6-methylbenzoylformate has found applications beyond traditional pharmaceuticals. Its unique reactivity has been exploited in materials science, where it contributes to the development of advanced polymers and functional materials. The ability to incorporate this compound into polymer backbones allows for the creation of materials with tailored properties, such as enhanced thermal stability or biodegradability.

The synthesis of Ethyl 2-chloro-6-methylbenzoylformate itself is an area of active research. Chemists have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on harsh reagents and solvents. Such advancements not only improve the sustainability of producing this compound but also enhance overall synthetic efficiency.

In conclusion, Ethyl 2-chloro-6-methylbenzoylformate (CAS No. 951888-02-1) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its structural versatility and reactivity make it an invaluable intermediate for constructing complex molecules essential for drug development and advanced material creation. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.